Azetidin-3-yl(4-(fluoromethyl)piperidin-1-yl)methanone
Overview
Description
Azetidin-3-yl(4-(fluoromethyl)piperidin-1-yl)methanone, also referred to as AZM, is a synthetic compound used in scientific research and lab experiments. It is an analogue of the neurotransmitter gamma-aminobutyric acid (GABA) and acts as an agonist at the GABA-A receptor, which is important for the regulation of neuronal excitability. AZM has been found to have a variety of physiological and biochemical effects, including anxiolytic, sedative, and anticonvulsant effects. Additionally, AZM has been used to study the effects of GABA-A receptor agonists on various physiological processes, such as learning and memory, anxiety, and pain.
Scientific Research Applications
Compound Synthesis and Characterization
Azetidin-3-yl(4-(fluoromethyl)piperidin-1-yl)methanone and its derivatives have been a focal point in synthetic chemistry, with various research studies dedicated to synthesizing, characterizing, and analyzing these compounds. For instance, one study concentrated on the synthesis and structural exploration of a novel bioactive heterocycle, (4-(6-Fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone. The compound was synthesized, its antiproliferative activity was evaluated, and the structure was characterized using various spectral analyses and X-ray diffraction studies (Prasad et al., 2018). Moreover, research on the synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone Hydrochloride detailed the preparation process of this compound, highlighting the accessibility of starting materials and a reasonable overall yield, with confirmation of structures through 1H NMR (Rui, 2010).
Antimicrobial and Antiproliferative Activities
Some derivatives of Azetidin-3-yl(4-(fluoromethyl)piperidin-1-yl)methanone have been synthesized and tested for antimicrobial activities. A series of new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives demonstrated notable antimicrobial activity against various pathogenic bacterial and fungal strains, underscoring the compound's potential in antimicrobial treatments (Mallesha & Mohana, 2014). Additionally, the anticancer effects of certain piperidine framework derivatives have been explored, revealing antiproliferative activity in specific compounds, particularly against human leukemia cells (Vinaya et al., 2011).
Pharmacological and Catalytic Applications
Some derivatives of Azetidin-3-yl(4-(fluoromethyl)piperidin-1-yl)methanone exhibit pharmacological properties, as indicated by studies exploring their affinity for dopamine and serotonin receptors. These studies are aimed at developing new antipsychotic drugs with minimal side effects (Raviña et al., 1999). Additionally, certain azetidine-based derivatives have been evaluated for their potential in catalytic asymmetric additions, demonstrating significant enantioselectivity and highlighting the compound's utility in synthetic organic chemistry (Wang et al., 2008).
Mechanism of Action
Target of Action
The compound contains a piperidine nucleus, which is a common feature in many pharmaceuticals . Piperidine derivatives are known to have a wide range of biological activities and can act as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertensive, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .
Biochemical Pathways
Piperidine derivatives can affect a wide range of biochemical pathways due to their diverse biological activities .
properties
IUPAC Name |
azetidin-3-yl-[4-(fluoromethyl)piperidin-1-yl]methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17FN2O/c11-5-8-1-3-13(4-2-8)10(14)9-6-12-7-9/h8-9,12H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPXCBACTNYTUMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CF)C(=O)C2CNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Azetidin-3-yl(4-(fluoromethyl)piperidin-1-yl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.